(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone

• IUPAC Name: [4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C26H23ClN6O2/c27-18-9-11-19(12-10-18)33-24(28-29-30-33)17-31-13-15-32(16-14-31)26(34)25-20-5-1-3-7-22(20)35-23-8-4-2-6-21(23)25/h1-12,25H,13-17H2
• InChI Key: HIDHVDJJHFVUSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)Cl)C(=O)C4C5=CC=CC=C5OC6=CC=CC=C46
• Molecular Formula: C26H23ClN6O2
• Molecular Weight: 487.0 g/mol
• CAS No.: 1049457-57-9

Description

(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C26H23ClN6O2 and its molecular weight is 486.96. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

Research involving compounds with similar structural motifs, such as piperazine and chlorophenyl groups, has been conducted to understand their interactions with biological receptors. For example, studies on cannabinoid receptor antagonists have used molecular orbital methods and conformational analysis to develop pharmacophore models, providing insights into steric binding interactions and antagonist activity mechanisms (Shim et al., 2002).

Antimicrobial Activity

Synthesis and evaluation of new pyridine derivatives, including those incorporating piperazine and chlorophenyl groups, have demonstrated variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Such studies underline the potential of structurally similar compounds in developing new antimicrobial agents.

Anticancer and Antituberculosis Research

Compounds with piperazin-1-yl and chlorophenyl groups have been synthesized and tested for their anticancer and antituberculosis activities. Selected derivatives have shown in vitro anticancer activity against human breast cancer cell lines and significant antituberculosis activity, highlighting the therapeutic potential of these compounds (Mallikarjuna, Padmashali, & Sandeep, 2014).

Material Science Applications

In the field of material science, the synthesis and characterization of novel compounds, including those with piperazine and chlorophenyl components, have contributed to the development of thermally activated delayed fluorescent (TADF) emitters. These studies are crucial for advancing organic light-emitting diode (OLED) technologies, offering insights into the design of high-efficiency blue TADF devices (Kim, Choi, & Lee, 2016).